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Compound of Interest

Compound Name: N-Vanillylnonanamide-d3

Cat. No.: B15619548 Get Quote

An In-depth Technical Guide to N-
Vanillylnonanamide-d3
This technical guide provides a comprehensive overview of the chemical and physical

properties of N-Vanillylnonanamide-d3, a deuterated synthetic analog of capsaicin. The

information is intended for researchers, scientists, and drug development professionals,

offering detailed data, experimental methodologies, and visual representations of relevant

biological pathways and workflows.

Core Chemical and Physical Properties
N-Vanillylnonanamide-d3, also known as Nonivamide-d3, is the deuterated form of N-

Vanillylnonanamide (Nonivamide or PAVA), a capsaicinoid found in chili peppers and also

produced synthetically.[1] The deuterium labeling makes it a valuable tool in metabolic studies,

pharmacokinetics, and as an internal standard in analytical chemistry.

General and Physical Properties
The physical characteristics of N-Vanillylnonanamide-d3 are summarized in the table below.

These properties are primarily based on data for the non-deuterated compound, as they are

expected to be very similar.
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Property Value Source(s)

Appearance White to off-white powder/solid [2][3][4]

Melting Point 54 °C [5]

Boiling Point 200-210 °C (at 0.05 Torr) [5]

Solubility

Methanol: 100 mg/mL[2]

Ethanol: 30 mg/mL[6] DMSO:

10 mg/mL[6] DMF: 10

mg/mL[6] Chloroform,

Dichloromethane: Soluble[3]

Water: Slightly

soluble/Insoluble[1][7]

[1][2][3][6][7]

Stability

Stable for at least 2 years

when stored at +4°C, protected

from light and moisture.[6]

Unstable in aqueous solutions,

particularly under acidic

conditions (pH < 5) and in the

presence of metal ions.[8]

[6][8]

Storage
2-8°C, protected from air and

light.[2][3]
[2][3]

Chemical and Molecular Data
The key chemical identifiers and molecular properties for N-Vanillylnonanamide-d3 are

detailed below.
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Property Value Source(s)

Molecular Formula C₁₇H₂₄D₃NO₃ [3][9]

Molecular Weight 296.42 g/mol [3][9]

CAS Number
2444-46-4 (for non-deuterated

form)
[2][9]

Synonyms

N-[(4-Hydroxy-3-

methoxyphenyl)methyl]nonana

mide-d3, Nonivamide-d3, N-

Vanillylpelargonamide-d3,

Pseudocapsaicin-d3

[3][9]

InChI

InChI=1S/C17H27NO3/c1-3-4-

5-6-7-8-9-17(20)18-13-14-10-

11-15(19)16(12-14)21-2/h10-

12,19H,3-9,13H2,1-2H3,

(H,18,20)/i2D3

[9] (modified for d3)

SMILES

[2H]C([2H])

([2H])Oc1cc(CNC(=O)CCCCC

CCC)ccc1O

[9]

Purity
Typically ≥97% or ≥98%

(HPLC)
[2][4]

Experimental Protocols
This section outlines general methodologies for the synthesis and analysis of N-
Vanillylnonanamide-d3.

Synthesis and Purification Workflow
The synthesis of N-Vanillylnonanamide-d3 typically involves the condensation of vanillylamine

with nonanoic acid or its activated derivative. The deuterium label is introduced by using a

deuterated precursor, most commonly vanillylamine with a deuterated methoxy group.

General Protocol:
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Activation of Nonanoic Acid: Nonanoic acid is converted to a more reactive species, such as

an acyl chloride (using thionyl chloride or oxalyl chloride) or an activated ester, to facilitate

the amidation reaction.

Amidation Reaction: Deuterated vanillylamine (4-hydroxy-3-(methoxy-d3)-benzylamine) is

reacted with the activated nonanoic acid derivative in an appropriate aprotic solvent (e.g.,

dichloromethane, THF) in the presence of a base (e.g., triethylamine, pyridine) to neutralize

the acid byproduct. The reaction is typically stirred at room temperature until completion,

which can be monitored by Thin Layer Chromatography (TLC).

Workup: The reaction mixture is washed sequentially with dilute acid (e.g., 1M HCl) to

remove excess base and amine, followed by a wash with a dilute base (e.g., saturated

NaHCO₃ solution) to remove unreacted acid, and finally with brine. The organic layer is then

dried over an anhydrous salt like sodium sulfate.

Purification: The crude product obtained after solvent evaporation is purified, typically by

column chromatography on silica gel, to yield the pure N-Vanillylnonanamide-d3.

Characterization: The final product's identity and purity are confirmed using analytical

techniques such as ¹H NMR, Mass Spectrometry, and HPLC.
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General Synthesis and Purification Workflow
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Caption: General workflow for the synthesis and purification of N-Vanillylnonanamide-d3.

Analytical Methodologies
Liquid Chromatography-Mass Spectrometry (LC-MS/MS) for Quantification:
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LC-MS/MS is a highly sensitive and specific method for the analysis of N-Vanillylnonanamide-
d3.[10] This technique is particularly useful for quantifying the compound in complex biological

matrices.

Sample Preparation: For biological samples (e.g., plasma, tissue homogenates), a protein

precipitation step is performed, often using a cold organic solvent like acetonitrile. The

supernatant is then collected and may be further concentrated.

Chromatographic Separation:

Column: A reverse-phase C18 column is typically used.

Mobile Phase: A gradient elution with a mixture of water (often with 0.1% formic acid) and

an organic solvent like acetonitrile or methanol.

Injection Volume: Typically in the range of 2-10 µL.[11]

Mass Spectrometric Detection:

Ionization: Electrospray ionization (ESI) in positive ion mode is commonly employed.

Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The transition

from the precursor ion (parent molecule) to a specific product ion is monitored. For N-
Vanillylnonanamide-d3, the precursor ion would be [M+H]⁺ at m/z 297.4. A characteristic

fragment ion would be selected for the product ion scan.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b15619548?utm_src=pdf-body
https://www.benchchem.com/product/b15619548?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/35934272/
https://www.researchgate.net/publication/12005215_Determination_of_capsaicin_dihydrocapsaicin_and_nonivamide_in_self-defense_weapons_by_liquid_chromatography-mass_spectrometry_and_liquid_chromatography-tandem_mass_spectrometry
https://www.benchchem.com/product/b15619548?utm_src=pdf-body
https://www.benchchem.com/product/b15619548?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Workflow using LC-MS/MS

Sample Preparation
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Caption: A typical workflow for the analysis of N-Vanillylnonanamide-d3 by LC-MS/MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

NMR is used to confirm the chemical structure of the synthesized compound.[12]

¹H NMR: Provides information on the number and environment of protons. The spectrum

would be very similar to non-deuterated nonivamide, but the signal corresponding to the

methoxy protons at ~3.87 ppm would be absent.

¹³C NMR: Shows the carbon framework of the molecule.

²H (Deuterium) NMR: A singlet would be observed in the region corresponding to the

methoxy group, confirming the location of the deuterium label.
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Solvent: A deuterated solvent such as CDCl₃, DMSO-d₆, or acetone-d₆ is used.[7][12]

Biological Activity and Signaling Pathways
N-Vanillylnonanamide-d3, like its non-deuterated counterpart, is known to be a potent agonist

of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel.[6][13] The TRPV1 channel is

a non-selective cation channel primarily expressed in sensory neurons and is involved in the

sensation of heat and pain.

TRPV1 Signaling Pathway:

Agonist Binding: N-Vanillylnonanamide-d3 binds to the TRPV1 receptor on the cell

membrane of sensory neurons.

Channel Activation: This binding induces a conformational change in the TRPV1 channel,

causing it to open.

Cation Influx: The opening of the channel allows for a rapid influx of cations, primarily

Calcium (Ca²⁺) and Sodium (Na⁺), into the neuron.

Depolarization: The influx of positive ions leads to the depolarization of the neuronal

membrane.

Action Potential: If the depolarization reaches the threshold, an action potential is generated

and propagated along the neuron to the central nervous system, resulting in the sensation of

heat and pain.

Desensitization: Prolonged activation of TRPV1 channels can lead to their desensitization,

which is the basis for the analgesic effects of capsaicinoids.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://en.wikipedia.org/wiki/Nonivamide
https://www.sigmaaldrich.com/HK/zh/product/sigma/v9130
https://www.sigmaaldrich.com/HK/zh/product/sigma/v9130
https://coompo.com/compounds/N+Vanillylnonanamide+d3+C262096.html
https://www.chemimpex.com/products/21965
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8103743.htm
https://www.chemodex.com/de/products/n-vanillylnonanamide/
https://pubchem.ncbi.nlm.nih.gov/compound/Nonivamide
https://pmc.ncbi.nlm.nih.gov/articles/PMC8147103/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8147103/
https://cymitquimica.com/products/TR-V097637/2444-46-4/n-vanillylnonanamide-d3/
https://pubmed.ncbi.nlm.nih.gov/35934272/
https://pubmed.ncbi.nlm.nih.gov/35934272/
https://www.researchgate.net/publication/12005215_Determination_of_capsaicin_dihydrocapsaicin_and_nonivamide_in_self-defense_weapons_by_liquid_chromatography-mass_spectrometry_and_liquid_chromatography-tandem_mass_spectrometry
https://scs.illinois.edu/system/files/inline-files/11BC-NMR-ChemicalShiftsTraceImpurities.pdf
https://www.caymanchem.com/product/25328/nonivamide
https://www.benchchem.com/product/b15619548#chemical-and-physical-properties-of-n-vanillylnonanamide-d3
https://www.benchchem.com/product/b15619548#chemical-and-physical-properties-of-n-vanillylnonanamide-d3
https://www.benchchem.com/product/b15619548#chemical-and-physical-properties-of-n-vanillylnonanamide-d3
https://www.benchchem.com/product/b15619548#chemical-and-physical-properties-of-n-vanillylnonanamide-d3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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